Apicularen B
Overview
Description
Apicularen B is a natural product found in Chondromyces robustus with data available.
Scientific Research Applications
Apicularen B in Cancer Research
Apicularen B, a variant of apicularen A, is derived from the myxobacterial genus Chondromyces. While apicularen A has shown cytotoxic properties, apicularen B exhibits distinct characteristics. It is significant in cancer research due to its structural and functional differences from apicularen A. For instance, apicularen A has been identified as a potent inhibitor of the proliferation of human cancer cell lines and induces apoptosis, whereas apicularen B lacks these effects at similar concentrations (Jansen et al., 2000). Apicularen A's ability to inhibit vacuolar-type H+-ATPase (V-ATPase) and induce apoptosis in various cell lines, a mechanism not shared by apicularen B, further distinguishes these compounds (Hong et al., 2005).
Apicularen B in Biochemical Studies
In biochemical research, understanding the differential effects of apicularen A and B is crucial. Apicularen A's ability to induce apoptosis in RAW 264.7 cells, activate nuclear factor-κB (NF-κB), and increase nitric oxide production highlights its biochemical significance. In contrast, apicularen B does not exhibit these effects, providing a comparative basis for understanding the role of these compounds in cellular mechanisms (Hong et al., 2005).
Implications in Molecular Synthesis
The structural synthesis of apicularen A and its analogues, including apicularen B, has been a subject of interest in molecular chemistry. This synthesis is crucial for exploring the pharmacological potential of these compounds. The total synthesis of apicularen A and the exploration of its analogues, including apicularen B, have provided insights into the structure-activity relationships of these macrolides (Nicolaou et al., 2003).
properties
Product Name |
Apicularen B |
|---|---|
Molecular Formula |
C33H44N2O11 |
Molecular Weight |
644.7 g/mol |
IUPAC Name |
(2Z,4Z)-N-[(E)-3-[(1S,11S,13R,15R)-15-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7-hydroxy-9-oxo-10,17-dioxatricyclo[11.3.1.03,8]heptadeca-3(8),4,6-trien-11-yl]prop-1-enyl]hepta-2,4-dienamide |
InChI |
InChI=1S/C33H44N2O11/c1-3-4-5-6-12-27(39)34-13-8-10-21-15-23-17-24(45-33-29(35-19(2)37)31(41)30(40)26(18-36)46-33)16-22(43-23)14-20-9-7-11-25(38)28(20)32(42)44-21/h4-9,11-13,21-24,26,29-31,33,36,38,40-41H,3,10,14-18H2,1-2H3,(H,34,39)(H,35,37)/b5-4-,12-6-,13-8+/t21-,22-,23-,24+,26+,29+,30+,31+,33+/m0/s1 |
InChI Key |
JVMDGHNCVYGPGG-ZBGHJEECSA-N |
Isomeric SMILES |
CC/C=C\C=C/C(=O)N/C=C/C[C@H]1C[C@H]2C[C@@H](C[C@@H](O2)CC3=C(C(=CC=C3)O)C(=O)O1)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)NC(=O)C |
Canonical SMILES |
CCC=CC=CC(=O)NC=CCC1CC2CC(CC(O2)CC3=C(C(=CC=C3)O)C(=O)O1)OC4C(C(C(C(O4)CO)O)O)NC(=O)C |
synonyms |
apicularen B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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![(2S)-N-[(10S,13S,20S,21R)-3,35-dichloro-12-oxo-10-propan-2-yl-8,37,40-trioxa-4,11,22,34,39-pentazadecacyclo[27.6.1.12,5.16,9.115,19.118,21.07,20.020,24.023,28.033,36]tetraconta-1(35),2,4,6,9(39),15(38),16,18,23(28),24,26,29(36),30,32-tetradecaen-13-yl]-2-hydroxy-3-methylbutanamide](/img/structure/B1248448.png)
